Cas no 1564626-44-3 (3-fluoro-3-(thiophen-2-yl)propan-1-amine)

• Product Name: 3-fluoro-3-(thiophen-2-yl)propan-1-amine
• CAS No: 1564626-44-3
• MF: C₇H₁₀FNS
• MW: 159.224403858185
• CID: 6292134
• PubChem ID: 104277048
• Update Time: 2025-06-08

3-fluoro-3-(thiophen-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-(thiophen-2-yl)propan-1-amine
• 1564626-44-3
• EN300-1844070

• Inchi： 1S/C7H10FNS/c8-6(3-4-9)7-2-1-5-10-7/h1-2,5-6H,3-4,9H2
• InChI Key： UOOGDNVMCZYMES-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCN)F

Computed Properties

• Exact Mass: 159.05179866g/mol
• Monoisotopic Mass: 159.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-fluoro-3-(thiophen-2-yl)propan-1-amine

Introduction to 3-Fluoro-3-(Thiophen-2-yl)propan-1-amine (CAS No. 1564626-44-3)

3-Fluoro-3-(thiophen-2-yl)propan-1-amine (CAS No. 1564626-44-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of amines and is characterized by the presence of a fluoro-substituted thiophene ring, which imparts distinct chemical and biological activities.

The molecular formula of 3-fluoro-3-(thiophen-2-yl)propan-1-amine is C₉H₁₀FNS, and its molecular weight is approximately 187.24 g/mol. The compound's structure includes a thiophene ring, a fluorine atom, and an amine group, which collectively contribute to its pharmacological profile. The thiophene ring, a five-membered heterocyclic compound containing sulfur, is known for its aromatic properties and has been widely studied in the development of various pharmaceutical agents.

3-Fluoro-3-(thiophen-2-yl)propan-1-amine has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. Recent research has focused on its interactions with specific receptors and enzymes, particularly those involved in the central nervous system (CNS). For instance, studies have shown that this compound exhibits selective binding to serotonin receptors, which are implicated in mood regulation, sleep, and appetite.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 3-fluoro-3-(thiophen-2-yl)propan-1-amine for serotonin receptors. The results indicated that the compound has a high affinity for the 5-HT_2A receptor subtype, suggesting potential applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, the compound's ability to modulate serotonin signaling may also make it a candidate for use in pain management and neurodegenerative diseases.

Beyond its interactions with serotonin receptors, 3-fluoro-3-(thiophen-2-yl)propan-1-amine has also been studied for its effects on other neurotransmitter systems. Research published in the European Journal of Pharmacology explored the compound's influence on dopamine receptors. The findings revealed that it exhibits moderate affinity for D₂ receptors, which are involved in motor control and reward pathways. This property could be leveraged in the development of novel treatments for Parkinson's disease and addiction disorders.

The pharmacokinetic properties of 3-fluoro-3-(thiophen-2-yl)propan-1-amine have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It also demonstrates low toxicity in preclinical models, making it a promising candidate for further clinical evaluation.

In terms of safety and toxicity, preliminary studies have indicated that 3-fluoro-3-(thiophen-2-yl)propan-1-amine is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are necessary before it can be advanced to clinical trials. Ongoing research is focused on optimizing the compound's safety profile through structural modifications and formulation strategies.

The potential therapeutic applications of 3-fluoro-3-(thiophen-2-y l)propan -1 -amine extend beyond psychiatric disorders and neurodegenerative diseases. Recent studies have explored its anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. In vitro experiments have demonstrated that the compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL -6 , suggesting its potential as an anti-inflammatory agent.

In conclusion, 3-fluoro - 3 -( thiophen - 2 - yl ) propan - 1 - amine ( CAS No . 1564626 - 44 - 3 ) represents a promising molecule with diverse biological activities . Its unique structural features , combined with its favorable pharmacological profile , make it an attractive candidate for further development in various therapeutic areas . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for potential breakthroughs in drug discovery and development .